Cas no 1805638-61-2 (Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate)

Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate structure
1805638-61-2 structure
Product Name:Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate
CAS No:1805638-61-2
MF:C11H7F2NO4
MW:255.174390077591
CID:4949463
Update Time:2025-07-23

Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate
    • Inchi: 1S/C11H7F2NO4/c1-17-10(16)8-3-6(4-14)2-7(5-15)9(8)18-11(12)13/h2-3,5,11H,1H3
    • InChI Key: XOVSDLGSKKBPRZ-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C=O)=CC(C#N)=CC=1C(=O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 365
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76.4

Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015015525-250mg
Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate
1805638-61-2 97%
250mg
484.80 USD 2021-06-18
Alichem
A015015525-500mg
Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate
1805638-61-2 97%
500mg
806.85 USD 2021-06-18
Alichem
A015015525-1g
Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate
1805638-61-2 97%
1g
1,504.90 USD 2021-06-18

Additional information on Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate

Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate (CAS No. 1805638-61-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate, identified by its CAS number 1805638-61-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, featuring a 5-cyano substituent and a 2-difluoromethoxy group on a benzoate backbone, exhibits unique chemical properties that make it invaluable in the synthesis of various biologically active molecules.

The structural configuration of Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate is particularly noteworthy due to its ability to serve as a precursor for multiple pharmacophores. The presence of both the cyano and formyl groups provides multiple sites for functionalization, enabling chemists to tailor the molecule for specific therapeutic applications. This flexibility has made it a preferred choice in the development of novel drug candidates targeting a wide range of diseases.

In recent years, the pharmaceutical industry has seen a surge in the demand for compounds with fluorine substituents, owing to their ability to enhance metabolic stability and binding affinity. The 2-difluoromethoxy moiety in Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate aligns perfectly with this trend, making it an attractive building block for medicinal chemists. Furthermore, the cyano group can be further modified into amine or carboxylic acid functionalities, expanding its utility in drug design.

One of the most compelling aspects of Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the reactive sites on this compound, researchers have been able to develop potent inhibitors that selectively target specific kinases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are key players in cancer cell proliferation and survival.

The formyl group on Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate also offers opportunities for conjugation with other biomolecules. This property has been exploited in the development of prodrugs and bioconjugates, where the formyl group serves as a site for attachment to therapeutic agents or targeting ligands. Such conjugates have shown enhanced bioavailability and targeted delivery, improving therapeutic outcomes.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate. Molecular modeling studies have revealed that subtle modifications around the benzoate core can significantly alter the pharmacokinetic properties of derived compounds. This has enabled researchers to predict and optimize the efficacy of new drug candidates with greater precision.

The synthesis of Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate itself is an intriguing process that showcases modern synthetic methodologies. The compound can be prepared through multi-step reactions involving fluorination, cyanation, and esterification techniques. These synthetic routes not only highlight the versatility of modern organic chemistry but also demonstrate the importance of careful optimization to achieve high yields and purity.

In conclusion, Methyl 5-cyano-2-difluoromethoxy-3-formylbenzoate (CAS No. 1805638-61-2) is a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists developing novel therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.